7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide

• Molecular Formula: C26H19NO6
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H19NO6/c1-30-20-8-4-3-7-17(20)23-14-19(28)18-13-16(10-11-21(18)32-23)27-26(29)24-12-15-6-5-9-22(31-2)25(15)33-24/h3-14H,1-2H3,(H,27,29)
• InChI Key: RRFFOAOFMOAKCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC5=C(O4)C(=CC=C5)OC

Description

The compound 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide is a synthetic small molecule featuring a benzofuran-carboxamide scaffold linked to a substituted chromen moiety. Its structure includes:

• A 2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl substituent, introducing a planar chromen system with a methoxy-substituted phenyl ring at position 2.

The compound is registered under CAS number 1010910-32-3 (), though a closely related analog with a simpler chromen substitution (CAS 951943-19-4) is also documented () .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzofuran Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Chromenone Moiety: This step involves the condensation of the benzofuran derivative with a suitable chromenone precursor.

Amidation: The final step involves the formation of the carboxamide group through the reaction of the intermediate with an amine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert the chromenone moiety to dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are used under appropriate conditions.

Major Products

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: This compound has shown potential as a bioactive molecule with applications in drug discovery and development.

Medicine: Preliminary studies suggest that it may have therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It can be used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes and receptors, modulating their activity. The exact molecular targets and pathways are still under investigation, but it is thought to influence signaling pathways involved in inflammation and cell proliferation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Chromen and Benzofuran Families

(a) N-{2-[(4-Methoxyphenyl)Carbamoyl]-1-Benzofuran-3-Yl}-6,7-Dimethyl-4-Oxo-4H-Chromene-2-Carboxamide ()

• Molecular Formula : C₂₈H₂₂N₂O₆
• Key Differences :
  • Substitution at the benzofuran’s position 3 with a (4-methoxyphenyl)carbamoyl group instead of position 2.
  • Chromen moiety features 6,7-dimethyl substituents and lacks the 2-(2-methoxyphenyl) group.
• Implications : The additional methyl groups on the chromen may enhance hydrophobicity, while the 4-methoxy substitution on the phenyl ring alters electronic properties compared to the target compound’s 2-methoxy group .

(b) N-[2-(4-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl]-1-Benzofuran-2-Carboxamide (CAS 1010910-32-3; )

• Key Differences :
  • Chromen substitution at position 2 with a 4-methoxyphenyl group instead of 2-methoxyphenyl.
• Implications : The para-methoxy substitution may influence steric and electronic interactions in binding assays compared to the ortho-methoxy configuration in the target compound .

(c) Benzothiazole Derivatives ()

Examples include N-(6-methylbenzothiazole-2-yl)-2-(2-methoxyphenyl)acetamide :

• Molecular Formula : C₁₇H₁₅N₂O₂S
• Key Differences :
  • Replaces benzofuran with a benzothiazole core.
  • Uses an acetamide linker instead of carboxamide.

Physicochemical and Pharmacological Data (Limitations)

Structural analysis suggests:

• Hydrophobicity : The target compound’s 2-methoxyphenyl group may reduce solubility compared to para-substituted analogs.
• Steric Effects : Dimethyl groups in ’s compound could hinder binding to flat enzymatic pockets.

Biological Activity

7-Methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide is a synthetic compound belonging to the class of benzofuran derivatives. Its unique structure, which integrates a benzofuran ring, a chromenone moiety, and methoxyphenyl groups, suggests potential biological activities that merit investigation. This article reviews the biological activities of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C26H19NO6
• Molecular Weight : 441.4 g/mol
• IUPAC Name : 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-1-benzofuran-2-carboxamide

Biological Activities

The biological activities of 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide have been explored in various studies, highlighting its potential as an anticancer agent, antioxidant, and enzyme inhibitor.

Anticancer Activity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance, studies have reported its effectiveness against the MCF-7 breast cancer cell line, demonstrating an IC50 value comparable to established chemotherapeutic agents.

Cell Line	IC50 (µM)	Reference
MCF-7	4.363
HCT116	>50

The mechanism underlying its anticancer activity is believed to involve the induction of apoptosis and modulation of cell cycle progression. The compound's ability to interact with specific molecular targets related to cancer proliferation pathways has been noted.

Antioxidant Activity

The antioxidant properties of this compound have also been evaluated. Studies suggest that it effectively scavenges free radicals and reduces oxidative stress in cellular models. This activity is crucial for preventing cellular damage and may contribute to its anticancer effects.

The precise mechanisms by which 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide exerts its biological effects are still under investigation. However, it is hypothesized that the compound interacts with various enzymes and receptors involved in inflammatory and proliferative signaling pathways.

Enzyme Inhibition

Preliminary studies indicate that this compound may inhibit acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's. The structure–activity relationship (SAR) analysis shows that modifications on the aromatic rings can enhance AChE inhibition potency.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of related coumarin derivatives, providing insights into the broader implications of benzofuran compounds in medicinal chemistry.

• Study on Coumarin Derivatives : A study highlighted that derivatives with similar structures exhibited promising anti-Alzheimer activity with varying degrees of AChE inhibition depending on substituent groups .
• Cytotoxic Evaluation : Another research effort demonstrated that compounds featuring a chromenone core showed significant cytotoxicity against human cancer cell lines, reinforcing the potential therapeutic applications of benzofuran derivatives .
• Antioxidant Studies : Research has shown that compounds similar to 7-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide possess strong antioxidant properties, which are critical in mitigating oxidative stress-related diseases .